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Compound of Interest

Compound Name: 5-Iodouracil

Cat. No.: B140508 Get Quote

Essential Safety and Handling Guide for 5-
Iodouracil
This guide provides critical safety protocols and logistical information for the handling and

disposal of 5-Iodouracil, tailored for researchers, scientists, and professionals in drug

development. Following these procedures is essential for ensuring a safe laboratory

environment.

Physicochemical and Safety Data
A summary of key quantitative data for 5-Iodouracil is presented below for easy reference.
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Property Value

CAS Number 696-07-1[1]

Molecular Formula C₄H₃IN₂O₂[1]

Molecular Weight 237.98 g/mol [1][2]

Melting Point 274-276 °C (decomposes)[1][3]

Storage Temperature 2-8°C[1][4][5]

Appearance Powder[1]

Solubility
Soluble in 1M NaOH; very faint turbidity in

aqueous NH₃.[5]

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal, Inhalation); Skin

Irritant 2; Eye Irritant 2; Specific Target Organ

Toxicity - Single Exposure 3 (Respiratory

system)[1][6]

Operational Plan: Safe Handling of 5-Iodouracil
5-Iodouracil is classified as harmful if swallowed, in contact with skin, or inhaled, and causes

skin and serious eye irritation.[2][6] Adherence to the following step-by-step handling protocol is

mandatory.

1. Engineering Controls and Preparation:

Always handle 5-Iodouracil in a well-ventilated area.[6]

Use a chemical fume hood or provide appropriate exhaust ventilation where dust is formed.

[4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

2. Personal Protective Equipment (PPE):
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Hand Protection: Wear chemical-resistant gloves that have been inspected for integrity

before use.[4][7] Use proper glove removal technique to avoid skin contact.[4]

Eye and Face Protection: Use chemical safety goggles or eyeglasses that meet OSHA or

European standards.[6] A face shield may be required if there is a risk of splashing.[7]

Skin and Body Protection: Wear a lab coat or a protective suit that covers the body to

prevent skin exposure.[4][6]

Respiratory Protection: If engineering controls are insufficient or if irritation is experienced,

use a NIOSH/MSHA or European Standard EN 149 approved respirator with a P2 (EN 143)

cartridge.[1][6] Do not breathe in the dust.[4]

3. Handling Procedure:

Avoid all contact with skin and eyes.[4]

Prevent the formation of dust and aerosols during handling.[4]

Do not eat, drink, or smoke in the handling area.[6]

Wash hands, face, and any exposed skin thoroughly after handling the substance.[6]

4. Storage:

Store in a cool place, with a recommended temperature of 2-8°C.[1][4]

Keep the container tightly closed in a dry and well-ventilated location.[4][6]

Protect from light, as the substance is light-sensitive.[4][6]

Emergency Response Plan
In the event of an emergency, follow these procedures immediately.

1. Spills and Leaks:

Evacuate personnel to a safe area.[4]
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Ensure adequate ventilation.[4]

Do not allow the product to enter drains.[4]

Wear the appropriate personal protective equipment as detailed above.[4]

For cleanup, sweep up the spilled material and shovel it into a suitable, closed container for

disposal.[4][6] Avoid creating dust.[4]

2. Exposure Procedures:

General Advice: In case of an accident or if you feel unwell, seek immediate medical

attention and show the safety data sheet to the doctor.[4]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and consult a physician.[4][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. If skin irritation occurs, get medical advice.[4][6] Contaminated clothing should

be removed and washed before reuse.[6]

Eye Contact: Rinse the eyes cautiously with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[4][6] If eye irritation persists, seek medical

attention.[6]

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person.[4] Call a poison center or doctor if you feel unwell.[6]

3. Fire Emergency:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][6]

Special Hazards: Hazardous decomposition products include carbon oxides, hydrogen

fluoride, and hydrogen iodide.[4]

Firefighter Protection: If necessary, wear a self-contained breathing apparatus for firefighting.

[4][6]
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Disposal Plan
Proper disposal of 5-Iodouracil and its containers is crucial to prevent environmental

contamination.

1. Product Disposal:

Dispose of unused product in a suitable, closed container.[4]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations. Consider disposing of it as hazardous waste.[6][8]

2. Contaminated Packaging:

Dispose of contaminated packaging as you would the unused product.[4]

Empty containers should be rinsed with a suitable solvent before disposal.[8]

Procedural Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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